Cas no 56057-09-1 (1-(7,8-dihydrobenzo[b]naphtho[2,1-f]thiepin-7-yl)-4-methylpiperazine (2E)-but-2-enedioate)

• Product Name: 1-(7,8-dihydrobenzo[b]naphtho[2,1-f]thiepin-7-yl)-4-methylpiperazine (2E)-but-2-enedioate
• CAS No: 56057-09-1
• MF: C₂₇H₂₈N₂O₄S
• MW: 476.587225914001
• CID: 1596967
• PubChem ID: 6446259
• Update Time: 2025-04-21

1-(7,8-dihydrobenzo[b]naphtho[2,1-f]thiepin-7-yl)-4-methylpiperazine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 1-(7,8-dihydrobenzo[b]naphtho[2,1-f]thiepin-7-yl)-4-methylpiperazine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,1-(7,8-dihydronaphtho[1,2-b][1]benzothiepin-7-yl)-4-methylpiperazine
• 7-(4-Methylpiperazino)-7,8-dihydrobenzo(b)naphtho(2,1-f)thiepin maleate
• 56057-09-1
• 4-(7,8-Dihydrobenzo(b)naphtho(2,1-f)thiepin-7-yl)-4-methylpiperazine maleate
• Piperazine, 4-(7,8-dihydrobenzo(b)naphtho(2,1-f)thiepin-7-yl)-4-methyl-, (Z)-2-butenedioate (1:1)

• Inchi： 1S/C23H24N2S.C4H4O4/c1-24-12-14-25(15-13-24)21-16-18-7-3-5-9-22(18)26-23-19-8-4-2-6-17(19)10-11-20(21)23;5-3(6)1-2-4(7)8/h2-11,21H,12-16H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： ZBWTZWFFFLVXPJ-WLHGVMLRSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=CC3C=CC=CC=3C1=2)N1CCN(C)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 476.17714
• Monoisotopic Mass: 476.176978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Boiling Point: 495.9°C at 760 mmHg
• Flash Point: 253.7°C
• PSA: 81.08